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Compound of Interest

Compound Name:
6-Benzylaminopurine

hydrochloride

Cat. No.: B060633 Get Quote

An In-Depth Technical Guide to 6-Benzylaminopurine Hydrochloride (6-BAP HCl)

This guide provides a comprehensive overview of 6-Benzylaminopurine Hydrochloride (6-

BAP HCl), a synthetic cytokinin widely utilized by researchers, scientists, and drug

development professionals in the context of plant biology and biotechnology.

Chemical Identity and Properties
6-Benzylaminopurine is a first-generation synthetic cytokinin, a class of plant growth regulators

that promote cell division and have been shown to influence various developmental processes

in plants.[1] The hydrochloride salt of 6-Benzylaminopurine enhances its solubility in aqueous

solutions, facilitating its use in various experimental applications.

Structural Formula and Molecular Weight
The chemical structure of 6-Benzylaminopurine consists of a purine backbone with a benzyl

group attached to the N6 amino group. The hydrochloride salt is formed by the protonation of

this molecule.
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Property Value Source

Chemical Name
N-benzyl-7H-purin-6-amine

hydrochloride

Molecular Formula C₁₂H₁₁N₅·HCl [2][3]

Molecular Weight 261.71 g/mol [2][3]

CAS Number 162714-86-5 [2][3]

Appearance
White to off-white crystalline

powder
[4]

Solubility Soluble in water [3]

Mechanism of Action: The Cytokinin Signaling
Pathway
As a synthetic cytokinin, 6-Benzylaminopurine mimics the action of natural cytokinins, which

are key regulators of plant growth and development.[4][5] The signaling cascade is initiated by

the binding of cytokinin to membrane-localized histidine kinase receptors.[2][4] This binding

event triggers a multi-step phosphorelay system.

The signal is transduced from the receptor through a series of phosphorylation events,

involving histidine phosphotransfer proteins (AHPs).[2][3] These proteins shuttle from the

cytoplasm into the nucleus.[3] Inside the nucleus, the phosphoryl group is ultimately transferred

to response regulators (ARRs), which are transcription factors.[3] The activation of these

transcription factors leads to the regulation of target gene expression, thereby mediating the

diverse physiological effects of cytokinins, such as stimulating cell division and influencing

shoot and root development.[2][4][6]
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Cytokinin signaling pathway initiated by 6-BAP.

Experimental Protocols
6-Benzylaminopurine is a cornerstone of plant tissue culture, used to induce cell division, shoot

proliferation, and callus formation. The optimal concentration is species-dependent and is often

determined empirically.

General Stock Solution Preparation
Due to its enhanced solubility, 6-BAP HCl can be dissolved directly in sterile distilled water to

prepare a stock solution, typically at a concentration of 1 mg/mL. The stock solution should be

stored at 2-8°C. For the free base form of 6-Benzylaminopurine, dissolution in a small amount

of 1N NaOH or HCl is often required before dilution with water.

Application in Plant Tissue Culture Media
6-BAP is commonly added to plant growth media such as Murashige and Skoog (MS) medium,

Gamborg's B5 medium, or Chu's N6 medium.[7] It is often used in combination with an auxin to

achieve the desired morphogenic response. A high cytokinin-to-auxin ratio generally promotes

shoot formation, while a lower ratio favors root development.

Example Protocols:

Shoot Proliferation in Quercus palustris: A study on pin oak established that an optimal

medium for shoot proliferation contained Woody Plant Medium (WPM) supplemented with

0.3 mg/L 6-BA and 0.4 mg/L kinetin (KT).[8]
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Callus Induction in Sesbania grandiflora: For callus induction from leaf explants, Murashige

and Skoog (MS) medium was supplemented with various concentrations of auxins (like NAA

or 2,4-D) and cytokinins, including 6-BAP at 0.5 mg/L.[9]

In Vitro Propagation of Blackberry (Rubus sp.): Successful micropropagation of blackberry

cultivars has been achieved using MS medium supplemented with 1.0 to 2.0 mg/L of 6-BAP.

General Maintenance of Various Cultures: Many plant cultures, such as Hosta and

Syngonium, are maintained on MS medium with 1 mg/L of 6-BAP and 0.025 mg/L of NAA.

Foliar Application for Agricultural Purposes
Beyond tissue culture, 6-BAP is used in agriculture to improve crop yield and quality.

Inhibition of Fruit Cracking in Jujube: A study demonstrated that foliar spraying of 60 mg/L of

6-BA at the early fruit stage significantly reduced fruit cracking in jujube.[10] This effect was

linked to enhanced antioxidant capacity and modulation of hormone homeostasis.[10]

Researchers should note that the optimal concentrations and application methods can vary

significantly between plant species and even cultivars. Therefore, it is crucial to establish the

appropriate experimental conditions for each specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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